[(3,4-Dichlorophenyl)methyl](pentyl)amine

• Molecular Formula: C12H17Cl2N
• Molecular Weight: 246.17 g/mol
• IUPAC Name: N-[(3,4-dichlorophenyl)methyl]pentan-1-amine
• InChI: InChI=1S/C12H17Cl2N/c1-2-3-4-7-15-9-10-5-6-11(13)12(14)8-10/h5-6,8,15H,2-4,7,9H2,1H3
• InChI Key: WITCRVIPSYYZSY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCNCC1=CC(=C(C=C1)Cl)Cl

Description

(3,4-Dichlorophenyl)methylamine is an organic compound featuring a 3,4-dichlorophenyl group attached to a methylamine moiety, with a pentyl chain substituting the amine hydrogen. This structure combines a halogenated aromatic ring with a medium-length alkyl chain, which may influence its physicochemical properties (e.g., lipophilicity) and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3,4-Dichlorophenyl)methylamine typically involves the reaction of 3,4-dichlorobenzyl chloride with pentylamine. The reaction is carried out in the presence of a base, such as sodium hydroxide or potassium carbonate, to facilitate the nucleophilic substitution reaction. The reaction is usually conducted in an organic solvent like dichloromethane or toluene at elevated temperatures to ensure complete conversion .

Industrial Production Methods

On an industrial scale, the production of (3,4-Dichlorophenyl)methylamine follows similar synthetic routes but with optimized reaction conditions to maximize yield and purity. Continuous flow reactors and automated systems are often employed to enhance efficiency and scalability. The use of high-purity reagents and stringent quality control measures ensures the consistency of the final product .

Chemical Reactions Analysis

Types of Reactions

(3,4-Dichlorophenyl)methylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding amine oxides.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride to convert the compound into its corresponding amine.

Substitution: Nucleophilic substitution reactions can occur at the dichlorophenyl group, where chlorine atoms are replaced by other nucleophiles such as hydroxyl or alkoxy groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide or potassium carbonate in organic solvents.

Major Products Formed

Oxidation: Formation of amine oxides.

Reduction: Formation of primary amines.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

(3,4-Dichlorophenyl)methylamine has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with various biomolecules.

Medicine: Explored for its potential therapeutic properties, including its role as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (3,4-Dichlorophenyl)methylamine involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Shorter Alkyl Chains

• (3,4-Dichlorophenyl)methylamine hydrochloride (CAS 1346598-72-8): A shorter ethyl chain reduces molecular weight (260.53 g/mol vs.
• (3,4-Dichlorophenyl)methylamine (CAS 239087-11-7): The propyl chain offers intermediate lipophilicity. No direct potency data are available, but suggests that linear alkylamines (e.g., pentyl) may differ in activity compared to cyclic amines like morpholino or piperazino derivatives .

Longer Alkyl Chains

• (3,4-Dichlorophenyl)methylamine :
  • A hexyl chain increases lipophilicity (molecular weight 274.20 g/mol), which could enhance tissue penetration but may reduce aqueous solubility .

Variations in Aromatic Substituents

Dimethylphenyl Derivatives

• (3,4-Dimethylphenyl)methylamine (CAS 1152904-68-1):
  • Replacement of chlorine atoms with methyl groups reduces electronegativity and steric bulk. This modification may alter receptor binding affinity, as halogen atoms often participate in hydrophobic or halogen-bonding interactions .

Fluorinated Analogs

• (3,4-Difluorophenyl)methylamine :
  • Fluorine’s smaller atomic radius and higher electronegativity compared to chlorine could modulate electronic effects on the aromatic ring, impacting interactions with target proteins .

Bfl-1 Inhibition

• 3,4-Dichloro-1-(3,4-dichlorophenyl)-1H-pyrrole-2,5-dione derivatives: In , dimethylamino (compound 21) and morpholino (compound 22) substituents on the amine showed equipotent Bfl-1 inhibition (IC₅₀ ~0.6–0.8 μM), whereas ethanolamine or cyclohexylamine derivatives were less active. This suggests that steric and electronic properties of the amine substituent critically influence potency .

Serotonin Reuptake Inhibition

• Sertraline Hydrochloride (CAS 79617-96-2):
  • Contains a 3,4-dichlorophenyl group but incorporates a tetralin ring and methylamine. Its IC₅₀ for serotonin reuptake inhibition is ~0.2 nM, highlighting the importance of structural complexity for high affinity .

Biological Activity

(3,4-Dichlorophenyl)methylamine, with the molecular formula C12H17Cl2N, is an organic compound that has garnered interest in various fields of scientific research due to its potential biological activity and applications in medicinal chemistry. This article aims to explore the biological activity of this compound, including its mechanisms of action, interactions with biological macromolecules, and potential therapeutic applications.

The synthesis of (3,4-Dichlorophenyl)methylamine typically involves the nucleophilic substitution reaction between 3,4-dichlorobenzyl chloride and pentylamine. This reaction is facilitated by a base such as sodium hydroxide or potassium carbonate in an organic solvent like dichloromethane or toluene at elevated temperatures.

Property	Value
Molecular Formula	C12H17Cl2N
Molecular Weight	244.18 g/mol
Melting Point	Not specified
Solubility	Soluble in organic solvents

The biological activity of (3,4-Dichlorophenyl)methylamine is primarily attributed to its interactions with specific receptors and enzymes. The compound may modulate the activity of these targets, leading to various biological effects. Research indicates that it can act as an inhibitor or modulator in biochemical pathways, although detailed studies on its specific targets are still ongoing .

Pharmacological Studies

Recent studies have investigated the pharmacological properties of (3,4-Dichlorophenyl)methylamine. It has shown potential as a precursor in the synthesis of various pharmaceutical compounds. For instance, its derivatives have been explored for their anti-inflammatory and analgesic properties .

Case Study: Antimicrobial Activity

A notable case study examined the antimicrobial properties of (3,4-Dichlorophenyl)methylamine derivatives against various bacterial strains. The results indicated that certain derivatives exhibited significant antibacterial activity, potentially through inhibition of bacterial cell wall synthesis .

Table 2: Antimicrobial Activity Results

Compound	Bacterial Strain	Zone of Inhibition (mm)
(3,4-Dichlorophenyl)methylamine derivative 1	Escherichia coli	15
(3,4-Dichlorophenyl)methylamine derivative 2	Staphylococcus aureus	18
(3,4-Dichlorophenyl)methylamine derivative 3	Pseudomonas aeruginosa	12

Toxicological Considerations

While exploring the biological activity of (3,4-Dichlorophenyl)methylamine, it is crucial to consider its safety profile. Preliminary toxicological assessments indicate that high doses may lead to cytotoxic effects in certain cell lines. Further studies are necessary to establish a comprehensive safety profile and therapeutic index for this compound.